(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylpentanoic acid
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Description
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylpentanoic acid is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications
Advanced Oxidation Processes for Compound Degradation
The degradation of acetaminophen (ACT) by advanced oxidation processes (AOPs) has been studied extensively. AOPs lead to various by-products and are evaluated for their biotoxicity and potential environmental impact. The study provides insights into the degradation pathways and the reactivity of complex organic compounds in aqueous media, which could be relevant to understanding the environmental fate or degradation mechanisms of complex compounds like the one mentioned (Qutob et al., 2022).
Metathesis Reactions in Synthesis of Functionalized β-Amino Acid Derivatives
Metathesis reactions, including ring-opening (ROM), ring-closing (RCM), or cross metathesis (CM), are crucial for synthesizing cyclic β-amino acids, which have significant impacts in drug research. These reactions facilitate access to functionalized derivatives, highlighting the importance of chemical transformations in developing complex molecules with potential pharmaceutical applications (Kiss et al., 2018).
Antituberculosis Study of Organotin(IV) Complexes
Organotin(IV) complexes, including those with carboxylic acids, demonstrate significant antituberculosis activity. The study examines the structural diversity of these complexes and their biological activity, suggesting the role of complex organic molecules in therapeutic applications, particularly in addressing tuberculosis (Iqbal et al., 2015).
Biomedical Applications of Poly(amino acid)s
Poly(amino acid)s, built from natural amino acids, are biocompatible, biodegradable, and suitable for various biomedical applications, including drug delivery systems. This review highlights the synthesis, properties, and potential uses of highly branched polymers based on poly(amino acid)s, which could be relevant for designing new materials or drug delivery systems utilizing complex amino acid derivatives (Thompson & Scholz, 2021).
Anticarcinogenicity and Toxicity of Organotin(IV) Complexes
A review focusing on the anticarcinogenic and toxic properties of organotin(IV) complexes discusses their potential in cancer treatment. The study underlines the importance of structural elements in these complexes, offering a perspective that could be relevant for understanding the biological activity or therapeutic potential of complex molecules like the one (Ali et al., 2018).
Properties
IUPAC Name |
(2S)-2-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)acetyl]amino]-4-methylpentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O5/c1-14(2)11-20(22(27)28)25-21(26)12-24-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t20-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSMQLXCBGDXRHB-FQEVSTJZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)O)NC(=O)CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.